Cas no 119166-88-0 (Pectenotoxin)

• Product Name: Pectenotoxin
• CAS No: 119166-88-0
• MF: C₄₇H₇₀O₁₄
• MW: 859.050316333771
• CID: 1058390
• Update Time: 2024-07-17

Pectenotoxin Chemical and Physical Properties

Names and Identifiers

• Pectenotoxin
• CRM-PTX2

• Inchi： 1S/C47H70O14/c1-26-10-11-32-34(22-37(54-32)47(52)39(49)28(3)14-20-53-47)55-41(51)29(4)31-9-8-15-45(56-31)17-12-33(57-45)40(50)44(7)24-30(48)38(60-44)35-25-43(6)18-19-46(58-35,61-43)36-13-16-42(5,59-36)23-27(2)21-26/h10-11,21,27-29,31-40,49-50,52H,8-9,12-20,22-25H2,1-7H3/b11-10+,26-21+/t27-,28+,29+,31+,32+,33-,34+,35+,36+,37-,38-,39+,40-,42+,43-,44+,45-,46-,47+/m1/s1
• InChI Key： PTKFEDGHUVZLPL-YGOOTKOUSA-N
• SMILES： [C@@]1(O)(OCC[C@H](C)[C@@H]1O)[C@@]1(O[C@]2([H])[C@]([H])(C1)OC(=O)[C@@H](C)[C@@]1([H])O[C@]3(CC[C@](O3)([H])[C@@H](O)[C@]3(C)CC(=O)[C@]([H])([C@]4([H])C[C@@]5(O[C@@]([C@@]6([H])O[C@](C)(C[C@H](C)C=C(C)C=C2)CC6)(CC5)O4)C)O3)CCC1)[H] |c:56,t:59,&1:0,5,7,9,11,13,19,21,24,27,30,32,37,39,42,44,45,48,51|